Cas no 147899-36-3 (b-D-Glucopyranosiduronic acid, (3b,4a,16b,21b,22a)-28-(acetyloxy)-16,22,23-trihydroxy-21-[[(2E)-2-methyl-1-oxo-2-butenyl]oxy]olean-12-en-3-yl3-O-b-D-glucopyranosyl- (9CI))

• Product Name: b-D-Glucopyranosiduronic acid, (3b,4a,16b,21b,22a)-28-(acetyloxy)-16,22,23-trihydroxy-21-[[(2E)-2-methyl-1-oxo-2-butenyl]oxy]olean-12-en-3-yl3-O-b-D-glucopyranosyl- (9CI)
• CAS No: 147899-36-3
• MF: C₄₉H₇₆O₁₉
• MW: 969.1
• CID: 197409
• PubChem ID: 91826975
• Update Time: 2024-03-01

b-D-Glucopyranosiduronic acid, (3b,4a,16b,21b,22a)-28-(acetyloxy)-16,22,23-trihydroxy-21-[[(2E)-2-methyl-1-oxo-2-butenyl]oxy]olean-12-en-3-yl3-O-b-D-glucopyranosyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranosiduronic acid, (3b,4a,16b,21b,22a)-28-(acetyloxy)-16,22,23-trihydroxy-21-[[(2E)-2-methyl-1-oxo-2-butenyl]oxy]
• b-D-Glucopyranosiduronic acid, (3b,4a,16b,21b,22a)-28-(acetyloxy)-16,22,23-trihydroxy-21-[[(2E)-2-methyl-1-oxo-2-butenyl]oxy]olean-12-en-3-yl3-O-b-D-glucopyranosyl- (9CI)
• b-D-Glucopyranosiduronic acid, [3b,4a,16b,21b(E),22a]-28-(acetyloxy)-16,22,23-trihydroxy-21-[(2-methyl-1-oxo-2-butenyl)oxy]olean-12-en-3-yl3-O-b-D-glucopyranosyl-
• Gymnemic acid XII
• Oleanane, b-D-glucopyranosiduronic acidderiv.
• 81E1A0G19O
• Gymnemic acid xii, (+)-
• Gymnemic acid XII (constituent of gymnema) [DSC]
• Q27269242
• CID 91826975
• β-D-Glucopyranosiduronic acid, (3β,4α,16β,21β,22α)-28-(acetyloxy)-16,22,23-trihydroxy-21-[[(2E)-2-methyl-1-oxo-2-butenyl]oxy]olean-12-en-3-yl 3-O-β-D-glucopyranosyl- (9CI)
• Gymnemic acid XII (constituent of gymnema)
• UNII-81E1A0G19O
• 147899-36-3

• Inchi： 1S/C49H76O19/c1-10-22(2)41(62)68-39-38(59)49(21-63-23(3)52)25(17-44(39,4)5)24-11-12-28-45(6)15-14-30(46(7,20-51)27(45)13-16-47(28,8)48(24,9)18-29(49)53)65-43-35(58)36(34(57)37(67-43)40(60)61)66-42-33(56)32(55)31(54)26(19-50)64-42/h10-11,25-39,42-43,50-51,53-59H,12-21H2,1-9H3,(H,60,61)/b22-10+/t25-,26+,27+,28+,29-,30-,31+,32-,33+,34-,35+,36-,37-,38-,39-,42-,43+,45-,46-,47+,48+,49-/m0/s1
• InChI Key： XHFAFTWZPMKJCK-MTYXAMRGSA-N
• SMILES： O[C@H]1C[C@]2(C)C(=CC[C@@H]3[C@@]4(C)CC[C@@H]([C@@](C)(CO)[C@@H]4CC[C@]32C)O[C@H]2[C@@H]([C@H]([C@@H]([C@@H](C(=O)O)O2)O)O[C@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O)O)O)O)[C@@H]2CC(C)(C)[C@H]([C@@H]([C@@]21COC(C)=O)O)OC(/C(=C/C)/C)=O

Computed Properties

• Exact Mass: 968.49808019g/mol
• Monoisotopic Mass: 968.49808019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 68
• Rotatable Bond Count: 13
• Complexity: 1980
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 22
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 309
• XLogP3: 2.3

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 1024.9±65.0 °C(Predicted)
• pka: 2.75±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpene saponins